Cas no 1946812-36-7 (1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester)

• Product Name: 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester
• CAS No: 1946812-36-7
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5182506
• Update Time: 2025-06-09

1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester

• Inchi： 1S/C10H14N2O4/c1-6(2)5-12-8(9(13)14)4-7(11-12)10(15)16-3/h4,6H,5H2,1-3H3,(H,13,14)
• InChI Key： AFSQUOOILNSRCL-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C(O)=O)=CC(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester

Research Brief on 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester (CAS: 1946812-36-7)

In recent years, the compound 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester (CAS: 1946812-36-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. The unique structural features of this compound, including its dicarboxylic acid moiety and ester functionality, make it a versatile candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester, with an emphasis on its physicochemical properties and biological activity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. Additionally, computational modeling has provided insights into its potential binding interactions with target proteins, suggesting its utility in rational drug design.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These results highlight the potential of 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester as a lead compound for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, which are critical factors for its progression into preclinical studies. Researchers have also investigated its potential synergistic effects when combined with other therapeutic agents, opening new avenues for combination therapy in complex diseases.

In conclusion, the ongoing research on 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2-methylpropyl)-, 3-methyl ester (CAS: 1946812-36-7) underscores its potential as a valuable tool in chemical biology and drug discovery. Its unique structural attributes, combined with promising biological activity, position it as a compelling candidate for further development. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in vivo to fully realize its potential in the pharmaceutical industry.